Cas no 917908-98-6 (Thieno[2,3-d]pyrimidin-4-amine, N-[2-[(tetrahydro-3-furanyl)oxy]phenyl]-)

Thieno[2,3-d]pyrimidin-4-amine, N-[2-[(tetrahydro-3-furanyl)oxy]phenyl]- structure
917908-98-6 structure
Product Name:Thieno[2,3-d]pyrimidin-4-amine, N-[2-[(tetrahydro-3-furanyl)oxy]phenyl]-
CAS No:917908-98-6
MF:C16H15N3O2S
MW:313.374202013016
CID:782410
PubChem ID:15986000
Update Time:2025-04-19

Thieno[2,3-d]pyrimidin-4-amine, N-[2-[(tetrahydro-3-furanyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4-amine, N-[2-[(tetrahydro-3-furanyl)oxy]phenyl]-
    • N-[2-(oxolan-3-yloxy)phenyl]thieno[2,3-d]pyrimidin-4-amine
    • SCHEMBL3794289
    • N-{2-[(Oxolan-3-yl)oxy]phenyl}thieno[2,3-d]pyrimidin-4-amine
    • DTXSID10580888
    • 917908-98-6
    • Inchi: 1S/C16H15N3O2S/c1-2-4-14(21-11-5-7-20-9-11)13(3-1)19-15-12-6-8-22-16(12)18-10-17-15/h1-4,6,8,10-11H,5,7,9H2,(H,17,18,19)
    • InChI Key: RNXUQNZKONQOMK-UHFFFAOYSA-N
    • SMILES: S1C=CC2C1=NC=NC=2NC1=CC=CC=C1OC1COCC1

Computed Properties

  • Exact Mass: 313.08849790g/mol
  • Monoisotopic Mass: 313.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 84.5Ų
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